![molecular formula C16H26Cl2N2O B4075557 1-[4-(4-chloro-2,3-dimethylphenoxy)butyl]piperazine hydrochloride](/img/structure/B4075557.png)
1-[4-(4-chloro-2,3-dimethylphenoxy)butyl]piperazine hydrochloride
Overview
Description
1-[4-(4-chloro-2,3-dimethylphenoxy)butyl]piperazine hydrochloride, also known as VUF-6002, is a compound that has been extensively studied for its potential therapeutic applications. It belongs to the family of piperazine compounds and is a selective agonist of the serotonin 5-HT2B receptor.
Mechanism of Action
1-[4-(4-chloro-2,3-dimethylphenoxy)butyl]piperazine hydrochloride is a selective agonist of the serotonin 5-HT2B receptor. Activation of this receptor has been shown to increase the release of serotonin, which is a neurotransmitter that is involved in the regulation of mood, appetite, and sleep. The exact mechanism of action of 1-[4-(4-chloro-2,3-dimethylphenoxy)butyl]piperazine hydrochloride is not fully understood, but it is believed to involve the modulation of serotonin signaling in the brain.
Biochemical and Physiological Effects:
1-[4-(4-chloro-2,3-dimethylphenoxy)butyl]piperazine hydrochloride has been shown to have anxiolytic and antidepressant effects in animal models. It has also been shown to reduce food intake and body weight in animal models. The compound has been shown to increase the release of serotonin, which is a neurotransmitter that is involved in the regulation of mood, appetite, and sleep.
Advantages and Limitations for Lab Experiments
One advantage of using 1-[4-(4-chloro-2,3-dimethylphenoxy)butyl]piperazine hydrochloride in lab experiments is its selectivity for the serotonin 5-HT2B receptor. This allows researchers to study the specific effects of activating this receptor without the confounding effects of activating other receptors. One limitation of using this compound is that it has not yet been extensively studied in humans, so its potential therapeutic applications in humans are not yet fully understood.
Future Directions
There are several potential future directions for research on 1-[4-(4-chloro-2,3-dimethylphenoxy)butyl]piperazine hydrochloride. One direction is to further investigate its potential use in the treatment of anxiety and depression. Another direction is to study its potential use in the treatment of obesity. Additionally, further research is needed to fully understand the mechanism of action of the compound and its potential side effects.
Scientific Research Applications
1-[4-(4-chloro-2,3-dimethylphenoxy)butyl]piperazine hydrochloride has been extensively studied for its potential therapeutic applications. It has been shown to have anxiolytic and antidepressant effects in animal models. It has also been studied for its potential use in the treatment of obesity, as it has been shown to reduce food intake and body weight in animal models.
properties
IUPAC Name |
1-[4-(4-chloro-2,3-dimethylphenoxy)butyl]piperazine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25ClN2O.ClH/c1-13-14(2)16(6-5-15(13)17)20-12-4-3-9-19-10-7-18-8-11-19;/h5-6,18H,3-4,7-12H2,1-2H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KXSVOWZJIYYLQG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1C)Cl)OCCCCN2CCNCC2.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H26Cl2N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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